Sulfite

• CAS RN: 14265-45-3
• Molecular Formula: SO3(2−); O3S-2
• Molecular Weight: 80.07 g/mol
• IUPAC Name: sulfite
• InChI: InChI=1S/H2O3S/c1-4(2)3/h(H2,1,2,3)/p-2
• InChI Key: LSNNMFCWUKXFEE-UHFFFAOYSA-L
• SMILES: [O-]S(=O)[O-]
• Canonical SMILES: [H+].[H+].[O-]S(=O)[O-]
• Other CAS RN: 15181-46-1; 7782-99-2
• physical_description: Solid; Gas
• solubility: 558.5 mg/mL

Description

Sulfite is a chemical compound that is widely used in various industries, including food, beverage, and pharmaceuticals. It is a salt of sulfurous acid and is known for its antioxidant and antimicrobial properties. Sulfite is also used as a preservative to prevent the growth of bacteria and fungi in food and beverages.

Scientific Research Applications

Biosensing Methods for Sulfite

Sulfite is used in food, pharmaceutical, and brewing industries primarily as a preservative and antibacterial agent. It is also used in biosensing methods, particularly employing sulfite oxidase for its detection. Sulfite biosensors are efficient in measuring sulfite levels in food, beverages, and water, offering advantages over conventional methods due to their reproducibility and ability to be reused multiple times (Pundir & Rawal, 2013).

Water Treatment Processes

Sulfite has gained attention as a precursor in advanced oxidation and reduction processes (AOPs/ARPs) for water treatment. It is valued for its low cost, abundance, and low eco-toxicity. Sulfite-based AOPs/ARPs have broad applications in water purification, effectively eliminating pollutants through the generation of reactive species (Wu et al., 2021).

Fluorescent Probes for Sulfite Detection

Sulfite's use in food and beverages as a preservative has necessitated the development of rapid and selective detection methods. Fluorescent probes for sulfite detection, operable in aqueous media, are being developed for applications in food quality control and environmental monitoring. These probes are sensitive, with low detection limits, making them suitable for various applications (Xie et al., 2013).

Applications in Brewing Industry

Sulfite is used in the brewing industry for its antioxidizing properties and for stabilizing beer flavor. Research on brewer's yeast has shown that manipulating certain genes can increase sulfite production, thereby enhancing the flavor stability of the beer produced (Hansen & Kielland-Brandt, 1996).

Sulfite in Food Preservation

Sulfites serve as additives in the food industry, particularly for their antimicrobial and antioxidant properties. They are used in a variety of products, including dried fruits, seafood, and some meat products. Their use is closely regulated due to potential adverse effects, and studies have been conducted to measure sulfite content in these foods (D’Amore et al., 2020).

Bioluminescent Probes for Sulfite Oxidase Deficiency

Sulfite bioluminescent probes have been developed for in vivo imaging of sulfite, which is crucial for estimating its effects in living organisms. These probes are specifically designed for the detection of sulfite through sulfite-mediated intramolecular cleavage, aiding in the investigation of endogenous sulfite and sulfite oxidase deficiency (Yang et al., 2020).